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Compound of Interest

Compound Name: Diversol Bx

Cat. No.: B1168746

Disclaimer: The following application notes and protocols are based on the properties of
sodium hypochlorite, a common active ingredient in broad-spectrum laboratory disinfectants.
As of the date of this document, specific technical data for a product named "Diversol Bx" is
not publicly available. This information is provided as a representative example for researchers,
scientists, and drug development professionals.

Application Notes: Diversol Bx (based on Sodium
Hypochlorite)

1. Introduction

Diversol Bx is a broad-spectrum liquid sterilant designed for the disinfection and sterilization of
hard, non-porous surfaces and equipment in a laboratory setting. Its efficacy is attributed to its
active ingredient, which exhibits strong oxidizing properties, leading to the denaturation of
proteins and nucleic acids in microorganisms. These notes provide essential data and
protocols for the safe and effective use of Diversol Bx in research and development
environments.

2. Chemical and Physical Properties

A summary of the key physical and chemical properties of a typical sodium hypochlorite-based
sterilant is provided below.
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Property Value

Active Ingredient Sodium Hypochlorite (NaOCI)

Appearance Clear, light-yellow liquid

Odor Chlorine-like

Solubility in Water Miscible

pH (1% solution) 11-13

Shelf Life (concentrate) 12 months at 25°C

Working Solution Stability Prepare fresh daily. Discard after 24 hours.

3. Antimicrobial Spectrum

Diversol Bx is effective against a wide range of microorganisms, including bacteria, viruses,
fungi, and spores. The table below summarizes the recommended contact times for achieving
a 6-log reduction (sterilization level) for various classes of microorganisms.
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Recommended
Microorganism Concentration Minimum Contact
Examples . . .
Class (ppm available Time (minutes)
chlorine)
Pseudomonas
) ) aeruginosa,
Vegetative Bacteria 500 - 1000 10
Staphylococcus
aureus
] Influenza, Herpes
Viruses (Enveloped) ) ) 500 5
Simplex Virus
Viruses (Non- ] o
Norovirus, Rhinovirus 1000 - 5000 10
enveloped)
) Aspergillus
Fungi (Molds & o ]
brasiliensis, Candida 1000 15
Yeasts) )
albicans
Bacillus subtilis,
Bacterial Spores Clostridium 5000 20
sporogenes

4. Material Compatibility

Careful consideration of material compatibility is crucial to prevent damage to laboratory

equipment.
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Generally Incompatible
Material Class Compatible (Corrosion/Degradation
Risk)

Metal 316 Stainless Steel (short-term  Aluminum, Brass, Carbon
etals
exposure) Steel, 304 Stainless Steel

Polycarbonate (PC),
] Polypropylene (PP), ]
Plastics Polystyrene (PS) - potential for
Polyethylene (PE), PVC

crazing
Elastomers Silicone, Viton™ Natural Rubber, Neoprene
Other Borosilicate Glass Soft metals, certain coatings

Note: Always rinse thoroughly with sterile, deionized water after the required contact time to
remove any residue and minimize the risk of corrosion.

Experimental Protocols
1. Preparation of Working Solutions

It is critical to prepare fresh working solutions of Diversol Bx daily. Use the following formula to
calculate the required volume of concentrate:

Volume of Concentrate (mL) = (Required ppm X Final Volume (L)) / (Stock Concentration (ppm)
x 0.001)

Example: To prepare 1 L of a 1000 ppm solution from a 5% (50,000 ppm) stock concentrate:
(12000 ppm x 1 L)/ (50,000 ppm % 0.001) = 20 mL of concentrate

Protocol:

o Don appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and

a lab coat.
o Measure the required volume of deionized water into a clean, dedicated container.

o Carefully measure and add the calculated volume of Diversol Bx concentrate to the water.
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e Gently mix the solution. Do not shake vigorously.

o Label the container with the solution concentration, preparation date, and "Expires 24 hours
after preparation.”

2. Sterilization of Non-Porous Laboratory Equipment (e.g., Glassware, Stainless Steel
Instruments)

This protocol outlines the steps for sterilizing items that can be fully immersed.
Protocol:

e Pre-Cleaning: Thoroughly clean all items with a suitable laboratory detergent to remove all
organic and inorganic soil. Rinse with deionized water and allow to dry.

o Preparation of Sterilant: Prepare a fresh working solution of Diversol Bx at the desired
concentration (refer to the Antimicrobial Spectrum table).

o Immersion: Completely immerse the pre-cleaned items in the Diversol Bx solution, ensuring
there are no trapped air bubbles.

o Contact Time: Allow the items to soak for the minimum required contact time based on the
target microorganisms.

e Rinsing: Aseptically remove the items from the solution and rinse thoroughly with sterile,
deionized water to remove all traces of the sterilant.

o Drying: Allow the items to air dry in a laminar flow hood or a controlled clean environment.
3. Disinfection of Laboratory Surfaces (e.g., Benchtops, Biosafety Cabinets)

This protocol is for the application of Diversol Bx to surfaces.

Protocol:

o Pre-Cleaning: Clean the surface with a laboratory detergent to remove any visible soil.
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» Application: Apply the prepared Diversol Bx working solution to the surface using a clean,
lint-free cloth or wipe. Ensure the entire surface is wetted.

» Contact Time: Allow the surface to remain wet for the required contact time.

» Wipe Down: After the contact time has elapsed, wipe the surface with a cloth dampened with
70% ethanol or sterile deionized water to remove any residue.

Visualizations
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Caption: Sterilization workflow for laboratory equipment using Diversol Bx.
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Caption: Decision-making process for material compatibility with Diversol Bx.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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